![molecular formula C14H10Cl2O3 B6406717 2-Chloro-4-(3-chloro-4-methoxyphenyl)benzoic acid, 95% CAS No. 1261943-25-2](/img/structure/B6406717.png)
2-Chloro-4-(3-chloro-4-methoxyphenyl)benzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Chloro-4-(3-chloro-4-methoxyphenyl)benzoic acid, 95% (2C4C3CMPA) is an organic compound with a wide range of potential applications in scientific research. It is a derivative of benzoic acid and has a molecular formula of C9H7Cl2O3. It is a yellow crystalline solid with a melting point of 206-208°C and a boiling point of 302°C. It is insoluble in water and soluble in organic solvents such as acetone, ethanol, and chloroform.
Scientific Research Applications
2-Chloro-4-(3-chloro-4-methoxyphenyl)benzoic acid, 95% has a variety of applications in scientific research. It has been used in the synthesis of polymers and pharmaceuticals, as well as in the preparation of polymers for use in drug delivery systems. It has also been used in the synthesis of organic compounds for use in organic chemistry, such as in the synthesis of polycyclic aromatic hydrocarbons and heterocyclic compounds.
Mechanism of Action
2-Chloro-4-(3-chloro-4-methoxyphenyl)benzoic acid, 95% acts as an intermediate in the synthesis of organic compounds. It acts as an electrophile, meaning that it is capable of accepting electrons from other molecules. This enables it to form covalent bonds with other molecules, which can then be used to synthesize a variety of organic compounds.
Biochemical and Physiological Effects
2-Chloro-4-(3-chloro-4-methoxyphenyl)benzoic acid, 95% has not been studied extensively in terms of its biochemical and physiological effects. However, it is known that it can act as an inhibitor of enzymes, which may have implications for its potential use in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
2-Chloro-4-(3-chloro-4-methoxyphenyl)benzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable, making it suitable for use in a variety of experiments. However, it is also relatively expensive and is not soluble in water, which can make it difficult to use in certain experiments.
Future Directions
The potential applications of 2-Chloro-4-(3-chloro-4-methoxyphenyl)benzoic acid, 95% are only beginning to be explored. In the future, it may be used in the synthesis of more complex organic compounds, as well as for the development of new pharmaceuticals. It may also be used in the development of new drug delivery systems, as well as for the synthesis of polymers for use in medical devices. Additionally, it may be used in the development of new catalysts for use in organic synthesis.
Synthesis Methods
2-Chloro-4-(3-chloro-4-methoxyphenyl)benzoic acid, 95% can be synthesized via a Grignard reaction. This involves the reaction of 3-chloro-4-methoxybenzene and 2-chlorobenzoyl chloride in the presence of magnesium and an ether solvent. This reaction produces the desired product, 2-Chloro-4-(3-chloro-4-methoxyphenyl)benzoic acid, 95%, in a yield of up to 95%.
properties
IUPAC Name |
2-chloro-4-(3-chloro-4-methoxyphenyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10Cl2O3/c1-19-13-5-3-9(7-12(13)16)8-2-4-10(14(17)18)11(15)6-8/h2-7H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYINCWZSIZWBMN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=CC(=C(C=C2)C(=O)O)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10Cl2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20691055 |
Source
|
Record name | 3,3'-Dichloro-4'-methoxy[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20691055 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261943-25-2 |
Source
|
Record name | 3,3'-Dichloro-4'-methoxy[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20691055 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.